Cas no 1370587-27-1 (methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 1370587-27-1
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• MDL: MFCD22126104
• CID: 4594286
• Update Time: 2025-06-08

methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-1-methyl-1H-pyrrolo-[2,3-b]pyridine-5-carboxylate
• methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

• MDL： MFCD22126104
• Inchi： 1S/C11H9N3O2/c1-14-6-8(4-12)9-3-7(11(15)16-2)5-13-10(9)14/h3,5-6H,1-2H3
• InChI Key： SRKVUBMQUDUCNR-UHFFFAOYSA-N
• SMILES： C12N(C)C=C(C#N)C1=CC(C(OC)=O)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Recent Advances in the Study of Methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1370587-27-1)

Methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1370587-27-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate as a building block to develop potent and selective inhibitors targeting specific kinases, such as JAK (Janus kinase) and EGFR (epidermal growth factor receptor). These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in reducing tumor growth and inflammation.

In addition to its applications in kinase inhibitor development, recent studies have also investigated the compound's potential in other therapeutic areas. For instance, its structural features make it a valuable scaffold for designing molecules with antimicrobial and antiviral properties. Researchers have synthesized derivatives of methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate and evaluated their activity against various pathogens, including drug-resistant bacteria and viruses. Preliminary results suggest that these derivatives exhibit moderate to strong antimicrobial activity, highlighting their potential as leads for further optimization.

The synthesis and characterization of methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its widespread use in drug discovery. For example, researchers have developed novel catalytic systems and reaction conditions that improve the yield and purity of the compound, reducing the cost and time associated with its synthesis.

Furthermore, computational studies have provided insights into the molecular interactions and binding modes of methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate and its derivatives. Molecular docking and dynamics simulations have revealed how these compounds interact with their target proteins, aiding in the rational design of more potent and selective inhibitors. These computational approaches, combined with experimental data, have accelerated the discovery and optimization of new therapeutic agents based on this scaffold.

Despite these promising developments, challenges remain in the research and application of methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate. For instance, the pharmacokinetic properties of its derivatives, such as solubility and metabolic stability, need further optimization to enhance their therapeutic potential. Additionally, more in vivo studies are required to validate the efficacy and safety of these compounds in animal models before progressing to clinical trials.

In conclusion, methyl 3-cyano-1-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS: 1370587-27-1) represents a versatile and valuable scaffold in medicinal chemistry. Recent research has highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic molecules. Continued efforts in synthetic optimization, computational modeling, and biological evaluation will be essential to fully realize the therapeutic potential of this compound and its derivatives.